![molecular formula C6H4N6 B3066640 3,3'-BI-1,2,4-Triazine CAS No. 855244-43-8](/img/structure/B3066640.png)
3,3'-BI-1,2,4-Triazine
Overview
Description
3,3’-BI-1,2,4-Triazine is a derivative of 1,2,4-Triazines, which are six-membered heterocyclic compounds possessing three nitrogen in its structure with the general formula C3H3N3 . These compounds and their derivatives have been found to exhibit a variety of biological applications such as antifungal, anti-HIV, anticancer, anti-inflammatory, analgesic, antihypertensive, cardiotonic, neuroleptic, nootropic, antihistaminergic, tuberculostatic, antiviral, anti-protozoal, estrogen receptor modulators, antimalarial, cyclin-dependent kinase inhibitors, antimicrobial, and antiparasitic activities .
Synthesis Analysis
The synthesis of 1,2,4-triazine derivatives involves various methods including microwave-assisted, solid-phase, metal-based, [4+2] cycloaddition, and multicomponent one-pot reactions . Notably, the triazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Molecular Structure Analysis
The triazine structure is a heterocyclic ring, analogous to the six-membered benzene ring but with three carbons replaced by nitrogens . The three isomers of triazine are distinguished from each other by the positions of their nitrogen atoms, and are referred to as 1,2,3-triazine, 1,2,4-triazine, and 1,3,5-triazine .Chemical Reactions Analysis
Triazines and tetrazines undergo a variety of organic transformations, including electrophilic addition, coupling, nucleophilic displacement, and intramolecular cyclization .Physical And Chemical Properties Analysis
While specific physical and chemical properties for 3,3’-BI-1,2,4-Triazine were not found in the search results, it’s known that triazine and tetrazine moieties provide rich nitrogen content, high chemical stability, and the amazing heteroatom effect (HAE) which leads to great practical applications .Scientific Research Applications
Optoelectronic Applications
Researchers have developed oligothiophene derivatives with 1,2,4-triazine and 5,5′-bi-1,2,4-triazine, showing that these compounds can significantly enhance electron-accepting properties. This makes them potentially useful as n-type semiconductors in a range of organic optoelectronic applications (Branowska et al., 2016).
Chemical Synthesis and Material Science
A study focused on the synthesis of 3,3'-dimethyl-5,5'-bis(1,2,4-triazine) highlighted its properties for designing supramolecular arrangements, including metal chelation, which could have implications in chemical synthesis and material science (Courcot et al., 2007).
Energetic Materials and Explosives
Recent research has shown the potential of bis-5,6 fused triazole-triazine compounds, including 3,3'-BI-1,2,4-Triazine derivatives, as advanced heat-resistant explosives with high energy and low sensitivity. This application is crucial in the field of energetic materials (Li et al., 2022).
Synthesis Methods and Mechanisms
Research into the synthesis of 1,2,4-Triazines, including 3,3'-BI-1,2,4-Triazine, has been progressing. Tandem cyclization methods offer efficient, green routes for creating these compounds, which are important in various fields, including medicine and materials (Li et al., 2019).
Mechanism of Action
Future Directions
The future directions for 3,3’-BI-1,2,4-Triazine and its derivatives could involve further exploration of their synthesis, reactivity, and applications. Their bioorthogonal application with various strained alkenes and alkynes provides a new prospect for investigations in chemical biology . Additionally, their wide range of biological activities suggests potential for development of new pharmaceutical products .
properties
IUPAC Name |
3-(1,2,4-triazin-3-yl)-1,2,4-triazine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N6/c1-3-9-11-5(7-1)6-8-2-4-10-12-6/h1-4H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KRWGPAQDPHZSRD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=NC(=N1)C2=NC=CN=N2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70628578 | |
Record name | 3,3'-Bi-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,3'-BI-1,2,4-Triazine | |
CAS RN |
855244-43-8 | |
Record name | 3,3'-Bi-1,2,4-triazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70628578 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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